Cas no 5131-58-8 (4-Nitro-1,3-diaminobenzene)

• Product Name: 4-Nitro-1,3-diaminobenzene
• CAS No: 5131-58-8
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 45554
• PubChem ID: 87566844
• Update Time: 2025-04-18

4-Nitro-1,3-diaminobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzene-1,3-diamine
• 4-Nitro-1,3-Benzenediamine
• 2,4-Diaminonitrobenzene
• 4-Nitro-1,3-phenylenediamine
• 4-Nitro-m-phenylenediamine
• 1,3-Diamino-4-nitrobenzene
• 3-Amino-4-nitroaniline
• 1,3-Benzenediamine, 4-nitro-
• m-Phenylenediamine, 4-nitro-
• 3-amino-4-nitrophenylamine
• C.I. 76030
• 4-Nitro-1,3-fenylendiamin
• 4-Nitro-1,3-diaminobenzene
• 4-Nitro-1,3-fenylendiamin [Czech]
• CI 76030
• 0D5U5EW62Z
• DPIZKMGPXNXSGL-UHFFFAOYSA-N
• 3-amino-4-
• UNII-0D5U5EW62Z
• NSC9575
• STK387116
• Q27236636
• AE-562/40187663
• DTXCID005770
• STR06060
• HSDB 6243
• 4-NITRO-1,3-BENZENEDIAMINE [HSDB]
• 2,4-diamino-nitrobenzene
• AC-12052
• CCRIS 4682
• InChI=1/C6H7N3O2/c7-4-1-2-6(9(10)11)5(8)3-4/h1-3H,7-8H
• CHEBI:192970
• EINECS 225-876-3
• DB-019874
• DTXSID1025770
• SCHEMBL121896
• 5131-58-8
• BRN 2094904
• MFCD00025289
• 4-nitro-benzene-1,3-diamine
• CHEMBL1427182
• CAS-5131-58-8
• NCGC00091847-02
• Tox21_200992
• D0104
• 3-13-00-00099 (Beilstein Handbook Reference)
• NITRO-M-PHENYLENEDIAMINE, 4-
• AKOS003236967
• 5-amino-2-nitro-phenylamine
• 1,3-diamino-4 -nitrobenzene
• CS-0010147
• HY-D0239
• W-105907
• NSC-9575
• NS00013890
• NSC 9575
• ALBB-025768
• RODOL LY
• D89594
• NCGC00091847-01
• NCGC00258545-01

• MDL： MFCD00025289
• Inchi： 1S/C6H7N3O2/c7-4-1-2-6(9(10)11)5(8)3-4/h1-3H,7-8H2
• InChI Key： DPIZKMGPXNXSGL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1N)N)=O
• BRN： 2094904

Computed Properties

• Exact Mass: 153.05400
• Monoisotopic Mass: 153.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 97.9

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.3682 (rough estimate)
• Melting Point: 158.0 to 161.0 deg-C
• Boiling Point: 430.2°C at 760 mmHg
• Flash Point: 214.0±23.2 °C
• Refractive Index: 1.6500 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 20.5 ºC
• PSA: 97.86000
• LogP: 2.44480
• Solubility: 水溶性
• Color index: 76030
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Nitro-1,3-diaminobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazard Category Code： R22;R36/38
• Safety Instruction： S26-S36/37/39
• RTECS：ST2910000
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R22; R36/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes